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The following table summarizes the key findings from the pre-specified age subgroup analysis (patients ≤6.0

years) in the PolarisDMD trial. It is important to note that the study did not meet its primary or secondary

endpoints in the full population, but trends and significant differences were observed in this younger

subgroup [1] [2].

Assessment
Reported Outcome in ≤6-Year-
Old Subgroup

Statistical Significance
(p-value)

North Star Ambulatory Assessment
(NSAA)

More robust, but difference did not

reach significance [2]

p = 0.08 [2]

Time to Stand (TTS) Slowed decline / improvement

observed [1] [2]

p = 0.046 [2]

4-Stair Climb (4SC) Slowed decline / improvement

observed [1] [2]

p = 0.02 [2]

Pediatric Outcomes Data
Collection Instrument (PODCI)

Slowed decline / improvement

observed [1] [2]

p = 0.048 [2]

10-Meter Walk/Run (10MWR) More robust, but difference did not

reach significance [2]

p = 0.41 [2]
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Experimental Protocol of the PolarisDMD Trial

For context, here are the key methodological details of the global Phase 3 PolarisDMD trial from which the

subgroup data was derived [1].

Clinical Trial Identifier: NCT03703882

Study Design: International, randomized (2:1), double-blind, placebo-controlled, phase 3 study.
Treatment Duration: 52 weeks.

Intervention: Edasalonexent 100 mg/kg/day (administered in three divided doses of ~33 mg/kg
each) versus matched placebo.

Patient Population:
Age: 4 to <8 years old.

Diagnosis: DMD due to any dystrophin mutation.
Key Criteria: Ability to perform the Stand from Supine test in ≤10 seconds; not on

glucocorticoids or any investigational therapies for at least 24 weeks prior to screening.
Primary Endpoint: Change from baseline in the North Star Ambulatory Assessment (NSAA) total

score.
Secondary Endpoints:

Timed Function Tests (TFTs): Time to Stand (TTS), 4-Stair Climb (4SC), and 10-Meter
Walk/Run (10MWR).

Patient-Reported Outcome: Pediatric Outcomes Data Collection Instrument (PODCI).
Subgroup Analysis: A pre-specified analysis by baseline age (≤6.0 years vs. >6.0 years) was part of

the statistical plan.

Mechanism of Action and Pathway

Edasalonexent is an orally-administered small molecule designed to inhibit the NF-κB signaling pathway,

which is a key link between the lack of dystrophin and disease manifestation in DMD. The diagram below

illustrates this mechanism.
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The search results indicate that development of edasalonexent was stopped following the Phase 3 trial

results [3].
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[https://www.smolecule.com/products/b526868#edasalonexent-subgroup-analysis-age-less-than-6-

years]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/products/b526868#edasalonexent-subgroup-analysis-age-less-than-6-years
https://www.smolecule.com/products/b526868#edasalonexent-subgroup-analysis-age-less-than-6-years
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s526868?utm_src=pdf-bulk
https://www.smolecule.com/products/s526868?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

